Cas no 7574-64-3 (1-Chloroisoquinolin-3-amine)

• Product Name: 1-Chloroisoquinolin-3-amine
• CAS No: 7574-64-3
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD18260346
• CID: 539037
• PubChem ID: 12294534
• Update Time: 2025-08-03

1-Chloroisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Chloroisoquinolin-3-amine
• SY316947
• 3-amino-1-chloroisoquinoline
• CS-0146844
• 3-Isoquinolinamine, 1-chloro-
• AS-77158
• D97487
• DTXSID80485331
• EN300-2006519
• MFCD18260346
• SCHEMBL13804169
• 7574-64-3

• MDL： MFCD18260346
• Inchi： 1S/C9H7ClN2/c10-9-7-4-2-1-3-6(7)5-8(11)12-9/h1-5H,(H2,11,12)
• InChI Key： IUXVAIRMPDVFDK-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C=C(N)N=1

Computed Properties

• Exact Mass: 178.02991
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91